Cas no 2137650-62-3 (Benzenemethanamine, 2-bromo-N,3-dimethyl-N-(1-methylethyl)-)

• Product Name: Benzenemethanamine, 2-bromo-N,3-dimethyl-N-(1-methylethyl)-
• CAS No: 2137650-62-3
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 5301912
• Update Time: 2025-07-25

Benzenemethanamine, 2-bromo-N,3-dimethyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-N,3-dimethyl-N-(1-methylethyl)-

• Inchi： 1S/C12H18BrN/c1-9(2)14(4)8-11-7-5-6-10(3)12(11)13/h5-7,9H,8H2,1-4H3
• InChI Key： NWNNFOBAELJJLX-UHFFFAOYSA-N
• SMILES： C1(CN(C)C(C)C)=CC=CC(C)=C1Br

Additional information on Benzenemethanamine, 2-bromo-N,3-dimethyl-N-(1-methylethyl)-

Benzenemethanamine, 2-bromo-N,3-dimethyl-N-(1-methylethyl)- (CAS No. 2137650-62-3)

Benzenemethanamine, 2-bromo-N,3-dimethyl-N-(1-methylethyl)- is a chemical compound with the CAS registry number 2137650-62-3. This compound belongs to the class of organic compounds known as amines, specifically a secondary amine due to the presence of two alkyl groups attached to the nitrogen atom. The structure of this compound includes a benzene ring, a methylamine group, and a bromine substituent at the second position of the benzene ring. Additionally, the nitrogen atom is substituted with two methyl groups and one isopropyl group, making it a highly substituted amine.

The molecular formula of Benzenemethanamine, 2-bromo-N,3-dimethyl-N-(1-methylethyl)- is C14H24BrN, and its molecular weight is approximately 284.8 g/mol. The compound exists as a solid at room temperature and has a melting point of around 85°C. Its solubility in water is low, but it can dissolve in organic solvents such as dichloromethane and diethyl ether.

Recent studies have shown that Benzenemethanamine derivatives are gaining attention in the field of medicinal chemistry due to their potential as bioactive agents. For instance, researchers have explored the use of such compounds in the development of new drug candidates for treating various diseases, including cancer and neurodegenerative disorders. The bromine substituent in this compound plays a significant role in its reactivity and biological activity.

The synthesis of Benzenemethanamine, 2-bromo-N,3-dimethyl-N-(1-methylethyl)- typically involves multi-step reactions starting from bromobenzene derivatives. One common approach includes nucleophilic substitution reactions followed by alkylation steps to introduce the desired substituents on the nitrogen atom. The use of phase-transfer catalysts has been reported to enhance the efficiency of these reactions.

In terms of applications, this compound is primarily used as an intermediate in organic synthesis. It serves as a valuable building block for constructing more complex molecules with diverse functionalities. For example, it can be employed in the preparation of pharmaceutical agents, agrochemicals, and specialty chemicals.

From an environmental standpoint, understanding the fate and behavior of Benzenemethanamine derivatives in natural systems is crucial for assessing their potential impact on ecosystems. Recent research has focused on evaluating their biodegradation rates under various environmental conditions. Studies indicate that these compounds undergo microbial degradation under aerobic conditions, but their persistence in aquatic environments remains a concern.

Occupational exposure to Benzenemethanamine derivatives should be managed carefully due to their potential toxicity. Safety data sheets recommend using appropriate personal protective equipment when handling these compounds and ensuring proper ventilation in work areas.

In conclusion, Benzenemethanamine, 2-bromo-N,3-dimethyl-N-(1-methylethyl)- (CAS No. 2137650-62-3) is a versatile chemical compound with promising applications in various fields. Its unique structure and reactivity make it an important intermediate in organic synthesis and a potential candidate for developing novel bioactive agents.